Cas no 2229324-54-1 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol)
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol
- 2229324-54-1
- EN300-1783790
-
- Inchi: 1S/C10H12N2O2/c1-12-6-11-8-4-7(10(14)5-13)2-3-9(8)12/h2-4,6,10,13-14H,5H2,1H3
- InChI Key: GGSQMSVFTYFFCF-UHFFFAOYSA-N
- SMILES: OC(CO)C1C=CC2=C(C=1)N=CN2C
Computed Properties
- Exact Mass: 192.089877630g/mol
- Monoisotopic Mass: 192.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 58.3Ų
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1783790-0.05g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-0.1g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-0.25g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-0.5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-1.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1783790-2.5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-5.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1783790-10.0g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1783790-1g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1783790-5g |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol |
2229324-54-1 | 5g |
$2858.0 | 2023-09-19 |
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol
Research Brief on 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol (CAS: 2229324-54-1): Recent Advances and Applications
1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol (CAS: 2229324-54-1) is a benzimidazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.
The synthesis of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol has been a subject of interest due to its potential as a scaffold for drug development. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, with improved yields and purity. Researchers have employed various catalytic systems and reaction conditions to optimize the synthesis, ensuring reproducibility and cost-effectiveness. These developments are crucial for facilitating further pharmacological studies and potential industrial applications.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy against a range of pathogenic microorganisms, including drug-resistant strains. Its mechanism of action appears to involve the disruption of microbial cell membranes and inhibition of essential enzymatic pathways. Additionally, preliminary studies have indicated its potential as an anticancer agent, with selective cytotoxicity observed in certain cancer cell lines. The compound's ability to modulate inflammatory responses has also been explored, suggesting its utility in treating chronic inflammatory conditions.
Pharmacokinetic and toxicological studies of 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol are still in the early stages, but initial data suggest favorable absorption and distribution profiles. However, further investigations are needed to fully understand its metabolic pathways and potential side effects. Researchers are also exploring structural modifications to enhance its bioavailability and reduce toxicity, which could lead to the development of more effective derivatives.
The potential applications of this compound extend beyond therapeutics. Recent studies have investigated its use as a chemical probe for studying biological pathways and as a building block for the development of novel materials. Its unique chemical properties make it a valuable tool for interdisciplinary research, bridging the gap between chemistry, biology, and materials science.
In conclusion, 1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol (CAS: 2229324-54-1) represents a promising candidate for further research and development in the chemical biology and pharmaceutical fields. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a compound of significant interest. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its potential in clinical applications. The ongoing research on this compound underscores its potential to contribute to the development of new therapeutic agents and biomedical tools.
2229324-54-1 (1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethane-1,2-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)